Cas no 175348-28-4 (3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine)

• Product Name: 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• CAS No: 175348-28-4
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• MDL: MFCD02186691
• CID: 5181630
• Update Time: 2026-03-05

3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• 3-methyl-N-propylisoxazolo[5,4-d]pyrimidin-4-amine
• Oprea1_008891
• MLS000706919
• HMS1876C03
• HMS2688O11
• SMR000335748
• N-(3-METHYLISOXAZOLO[5,4-D]PYRIMIDIN-4-YL)-N-PROPYLAMINE
• Isoxazolo[5,4-d]pyrimidin-4-amine, 3-methyl-N-propyl-

• MDL： MFCD02186691
• Inchi： 1S/C9H12N4O/c1-3-4-10-8-7-6(2)13-14-9(7)12-5-11-8/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： KGKKPMDAMDPNJB-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(N=CN=2)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 63.8

Additional information on 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine

Research Brief on 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine (CAS: 175348-28-4): Recent Advances and Applications

3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine (CAS: 175348-28-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of kinase inhibition and anticancer activity. This research brief aims to summarize the latest findings related to this compound and highlight its emerging role in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine derivatives to enhance their bioavailability and target specificity. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to specific kinase targets. The results demonstrated that the compound exhibits potent inhibitory activity against several kinases implicated in cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development.

Further investigations into the mechanism of action revealed that 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine acts as an ATP-competitive inhibitor, disrupting the phosphorylation cascade in tumor cells. In vitro studies using human cancer cell lines showed significant reduction in cell viability and induction of apoptosis upon treatment with the compound. These findings were corroborated by in vivo experiments in xenograft models, where the compound exhibited promising tumor growth inhibition with minimal toxicity.

In addition to its anticancer properties, recent research has also explored the potential of 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine in treating inflammatory and autoimmune diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound modulates key signaling pathways involved in inflammation, such as the NF-κB and JAK-STAT pathways. This dual functionality positions the compound as a versatile candidate for multitargeted therapy.

Despite these advancements, challenges remain in the clinical translation of 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine. Issues such as metabolic stability, pharmacokinetics, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-methyl-N-propyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine represents a promising scaffold for the development of novel kinase inhibitors with applications in oncology and inflammation. Continued research into its structure-activity relationships and therapeutic potential will be critical for advancing this compound toward clinical trials.